Cas no 1248907-95-0 (3-(3-Bromophenyl)-1-cyclopropylpiperazine)

• Product Name: 3-(3-Bromophenyl)-1-cyclopropylpiperazine
• CAS No: 1248907-95-0
• MF: C₁₃H₁₇BrN₂
• MW: 281.191482305527
• MDL: MFCD21091928
• CID: 5056728
• PubChem ID: 66523654
• Update Time: 2025-06-11

3-(3-Bromophenyl)-1-cyclopropylpiperazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-1-cyclopropylpiperazine
• 3-(3-Bromophenyl)-1-cyclopropylpiperazine

• MDL： MFCD21091928
• Inchi： 1S/C13H17BrN2/c14-11-3-1-2-10(8-11)13-9-16(7-6-15-13)12-4-5-12/h1-3,8,12-13,15H,4-7,9H2
• InChI Key： FEJXCZBOTAVTHF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CN(CCN1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-(3-Bromophenyl)-1-cyclopropylpiperazine

Introduction to 3-(3-Bromophenyl)-1-cyclopropylpiperazine (CAS No. 1248907-95-0)

3-(3-Bromophenyl)-1-cyclopropylpiperazine (CAS No. 1248907-95-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the piperazine family and features a unique structural arrangement that includes a brominated phenyl group and a cyclopropyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structure of 3-(3-Bromophenyl)-1-cyclopropylpiperazine consists of a central piperazine ring, which is a six-membered heterocyclic compound with two nitrogen atoms. The piperazine ring is substituted at the 1-position by a cyclopropyl group, a three-carbon cyclic alkane, and at the 4-position by a 3-bromophenyl group. The bromine atom in the phenyl ring introduces significant electronic effects, influencing the compound's reactivity and binding affinity to various biological targets.

In recent years, 3-(3-Bromophenyl)-1-cyclopropylpiperazine has been studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of serotonin receptors. Serotonin receptors play crucial roles in regulating mood, sleep, appetite, and other physiological processes. Research has shown that 3-(3-Bromophenyl)-1-cyclopropylpiperazine exhibits selective binding to serotonin receptors, particularly the 5-HT_2A subtype. This selective binding profile suggests potential applications in the treatment of psychiatric disorders such as depression and anxiety.

Beyond its serotonin receptor modulation, 3-(3-Bromophenyl)-1-cyclopropylpiperazine has also been investigated for its effects on other neurotransmitter systems. For instance, studies have explored its interactions with dopamine receptors, which are involved in reward pathways and motor control. Preliminary findings indicate that 3-(3-Bromophenyl)-1-cyclopropylpiperazine may have dopaminergic activity, although further research is needed to elucidate its exact mechanisms and potential therapeutic benefits.

The pharmacokinetic properties of 3-(3-Bromophenyl)-1-cyclopropylpiperazine are another important aspect of its characterization. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its safety and efficacy in preclinical and clinical settings. Recent studies have provided insights into the metabolic pathways of 3-(3-Bromophenyl)-1-cyclopropylpiperazine, highlighting the importance of cytochrome P450 enzymes in its biotransformation. These findings have implications for drug-drug interactions and dosing regimens.

In terms of synthesis, 3-(3-Bromophenyl)-1-cyclopropylpiperazine can be prepared through several routes, each with its own advantages and challenges. One common approach involves the reaction of 3-bromobenzaldehyde with cyclopropylamine to form an intermediate imine, which is then reduced to yield the desired piperazine derivative. Alternative synthetic strategies have also been developed to improve yield and purity, including the use of transition metal catalysts and microwave-assisted synthesis techniques.

The safety profile of 3-(3-Bromophenyl)-1-cyclopropylpiperazine is an ongoing area of investigation. Preclinical studies have generally shown favorable safety margins, but comprehensive toxicological evaluations are essential before advancing to human trials. Researchers are particularly interested in assessing the compound's potential for causing side effects such as cardiovascular toxicity or central nervous system (CNS) disturbances.

One notable application of 3-(3-Bromophenyl)-1-cyclopropylpiperazine is in the field of neurodegenerative diseases. Studies have suggested that this compound may have neuroprotective properties, potentially mitigating neuronal damage associated with conditions like Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still being explored but may involve antioxidant activity or modulation of inflammatory pathways.

In conclusion, 3-(3-Bromophenyl)-1-cyclopropylpiperazine (CAS No. 1248907-95-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, 3-(3-Bromophenyl)-1-cyclopropylpiperazine may play a significant role in advancing treatments for various neurological and psychiatric disorders.